Cas no 844679-02-3 (9-Bromo-10-(3-phenylphenyl)anthracene)

• Product Name: 9-Bromo-10-(3-phenylphenyl)anthracene
• CAS No: 844679-02-3
• MF: C₂₆H₁₇Br
• MW: 409.317186117172
• MDL: MFCD30470615
• CID: 2199942
• PubChem ID: 58174884
• Update Time: 2024-10-26

9-Bromo-10-(3-phenylphenyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 9-[1,1'-biphenyl]-3-yl-10-bromo-anthracene
• 9-([1,1'-Biphenyl]-3-yl)-10-bromoanthracene
• 9-Bromo-10-(3-phenylphenyl)anthracene
• 9-[1,1′-Biphenyl]-3-yl-10-bromoanthracene (ACI)
• CS-0378100
• 9-{[1,1'-biphenyl]-3-yl}-10-bromoanthracene
• BABPA-B
• SCHEMBL5955974
• B5718
• T71381
• DB-220080
• MFCD30470615
• 9-[1,1'-Biphenyl]-3-yl-10-Bromoanthracene
• 844679-02-3
• BS-53436

• MDL： MFCD30470615
• Inchi： 1S/C26H17Br/c27-26-23-15-6-4-13-21(23)25(22-14-5-7-16-24(22)26)20-12-8-11-19(17-20)18-9-2-1-3-10-18/h1-17H
• InChI Key： WCMCZLIOCXISPX-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2)C(C2C=C(C3C=CC=CC=3)C=CC=2)=C2C=1C=CC=C2

Computed Properties

• Exact Mass: 408.05136g/mol
• Monoisotopic Mass: 408.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.4